Cas no 361390-39-8 (Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate)

• Product Name: Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate
• CAS No: 361390-39-8
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• MDL: MFCD03787146
• CID: 821134
• PubChem ID: 1482857
• Update Time: 2025-10-31

Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(quinoxalin-2-ylamino)benzoate
• 4-(2-QUINOXALINYLAMINO)BENZOIC ACID ETHYL ESTER
• ethyl 4-(2-quinoxalinylamino)benzenecarboxylate
• HMS2740J09
• BDBM76548
• 361390-39-8
• CHEMBL1575677
• CS-0361552
• MFCD03787146
• 10T-0022
• AKOS005076326
• cid_1482857
• 4-(quinoxalin-2-ylamino)benzoic acid ethyl ester
• Q27197946
• AC-14660
• ethyl 4-[(quinoxalin-2-yl)amino]benzoate
• DTXSID70363270
• CHEBI:115608
• MLS000720674
• SMR000336417
• ethyl4-(quinoxalin-2-ylamino)benzoate
• DA-06436
• Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate

• MDL： MFCD03787146
• Inchi： 1S/C17H15N3O2/c1-2-22-17(21)12-7-9-13(10-8-12)19-16-11-18-14-5-3-4-6-15(14)20-16/h3-11H,2H2,1H3,(H,19,20)
• InChI Key： ZCLXAFUZIXNJHF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC1C=NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 293.11600
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 463.7±40.0 °C at 760 mmHg
• Flash Point: 234.2±27.3 °C
• PSA: 64.11000
• LogP: 3.62310
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate

Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate (CAS No. 361390-39-8): A Comprehensive Overview

Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate, identified by its chemical abstracts service number CAS No. 361390-39-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of extensive research and development. The structure of Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate consists of a benzenecarboxylate moiety linked to a 2-quinoxalinylamino group, which suggests a unique set of chemical and biological properties.

The benzenecarboxylate group is known for its role in various pharmacophores, contributing to the solubility and bioavailability of pharmaceutical agents. Additionally, the presence of the quinoxaline ring system introduces a nitrogen-rich heterocycle, which is frequently observed in bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The combination of these structural features makes Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from quinoxaline derivatives. Quinoxalines have been extensively studied for their antimicrobial, antiviral, and anticancer properties. The specific substitution pattern in Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate may confer unique interactions with biological targets, potentially leading to the identification of new drug candidates. For instance, studies have shown that quinoxaline-based compounds can inhibit enzymes involved in cancer cell proliferation and survival.

One of the most compelling aspects of Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying the substituents on the benzenecarboxylate and quinoxaline moieties, researchers can gain insights into the factors that contribute to biological activity. This approach has been successfully employed in the development of several FDA-approved drugs, highlighting the importance of SAR studies in drug discovery.

Recent advancements in computational chemistry have further enhanced the ability to predict and design bioactive molecules like Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate. Molecular docking simulations and virtual screening techniques allow researchers to identify potential binding interactions between this compound and biological targets. These computational methods have accelerated the drug discovery process by enabling the rapid evaluation of large libraries of compounds.

The synthesis of Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as esterification. The use of advanced synthetic techniques, such as flow chemistry, has improved the efficiency and scalability of these processes.

Once synthesized, Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate can be subjected to various analytical techniques to confirm its identity and purity. Nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed for this purpose. These analytical methods provide detailed information about the molecular structure and chemical properties of the compound.

The pharmacological evaluation of Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate involves testing its activity against a range of biological targets relevant to human health. In vitro assays are typically performed to assess interactions with enzymes, receptors, and other cellular components. These studies provide preliminary evidence of potential therapeutic effects and help prioritize compounds for further investigation.

In vivo studies are essential for validating the biological activity observed in vitro and assessing the safety profile of Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate. Animal models are used to evaluate efficacy, pharmacokinetics, and potential side effects. These studies are crucial for determining whether the compound has sufficient promise to proceed into clinical trials.

The future direction of research on Ethyl 4-(2-quinoxalinylamino)benzenecarboxylate may include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, investigations into its mechanism of action could provide valuable insights into its biological effects and inform the design of next-generation therapeutics. Collaborative efforts between academic researchers and industry scientists will be instrumental in advancing this field.

In conclusion, Ethyl 4-(2-quinoxalinylamino)benzenecarboxyllactone (CAS No. 361390-39-8) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further exploration. As our understanding of chemical biology continues to evolve, compounds like this will play an increasingly important role in the development of novel therapeutic agents.